Cas no 872-45-7 (2,3-dihydro-1-methyl-1H-phosphole 1-oxide)
872-45-7 structure
Product Name:2,3-dihydro-1-methyl-1H-phosphole 1-oxide
2,3-dihydro-1-methyl-1H-phosphole 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-1-methyl-1H-phosphole 1-oxide
- 1-Methyl-2,3-dihydro-1H-1lambda~5~-phosphol-1-one
- 1-Methyl-1lambda5-phosphacyclopent-2-ene 1-oxide
- 872-45-7
- 1H-Phosphole, dihydro-1-methyl-, 1-oxide
- 1-methyl-1-oxo-phospholene
- EINECS 212-826-0
- 31563-86-7
- IUUONVQOMMQAEH-UHFFFAOYSA-N
- 1-methyl-2,3-dihydro-1H-phosphole1-oxide
- 1-methyl-1-oxophospholine
- NS00043032
- FT-0778185
- 1-methyl-1-phospha -2-cyclopenten-1-oxide
- SCHEMBL436144
- 1-methyl-2,3-dihydro-1H-phosphole 1-oxide
- 1-oxo-1-methylphospholine
- 1-methyl-2,3-dihydro-1lambda5-phosphole 1-oxide
- DTXSID80953540
- 1-oxo-1-methyl-phospholine
-
- Inchi: 1S/C5H9OP/c1-7(6)4-2-3-5-7/h2,4H,3,5H2,1H3
- InChI Key: IUUONVQOMMQAEH-UHFFFAOYSA-N
- SMILES: P1(C)(C=CCC1)=O
Computed Properties
- Exact Mass: 116.039101
- Monoisotopic Mass: 116.039101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: -0.2
Experimental Properties
- Density: 1.03
- Boiling Point: 277.3°C at 760 mmHg
- Flash Point: 121.5°C
- Refractive Index: 1.446
- PSA: 26.88000
- LogP: 1.89670
2,3-dihydro-1-methyl-1H-phosphole 1-oxide Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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